Cas no 1803806-88-3 (Methyl 5-cyano-2-methylpyridine-3-acetate)

Methyl 5-cyano-2-methylpyridine-3-acetate structure
1803806-88-3 structure
Product Name:Methyl 5-cyano-2-methylpyridine-3-acetate
CAS No:1803806-88-3
MF:C10H10N2O2
MW:190.198602199554
CID:4802578
Update Time:2023-08-17

Methyl 5-cyano-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-2-methylpyridine-3-acetate
    • Inchi: 1S/C10H10N2O2/c1-7-9(4-10(13)14-2)3-8(5-11)6-12-7/h3,6H,4H2,1-2H3
    • InChI Key: KIRFJKUVVBCIKQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC(C#N)=CN=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63

Methyl 5-cyano-2-methylpyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029007820-250mg
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
250mg
$1,048.60 2022-04-02
Alichem
A029007820-500mg
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
500mg
$1,836.65 2022-04-02
Alichem
A029007820-1g
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
1g
$3,155.55 2022-04-02
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.